molecular formula C7H14O2 B8670194 3-Ethyl-3-hydroxy-pentan-2-one

3-Ethyl-3-hydroxy-pentan-2-one

Cat. No.: B8670194
M. Wt: 130.18 g/mol
InChI Key: UBECYTIJBIPMRM-UHFFFAOYSA-N
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Description

3-Ethyl-3-hydroxy-pentan-2-one is a useful research compound. Its molecular formula is C7H14O2 and its molecular weight is 130.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H14O2

Molecular Weight

130.18 g/mol

IUPAC Name

3-ethyl-3-hydroxypentan-2-one

InChI

InChI=1S/C7H14O2/c1-4-7(9,5-2)6(3)8/h9H,4-5H2,1-3H3

InChI Key

UBECYTIJBIPMRM-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)(C(=O)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl vinylether (10 mL, 104 mmol) in THF (50 mL) at −78° C. was added tert-BuLi (1.7M, pentane, 45 mL, 76 mmol) dropwise. The mixture was stirred at −10° C. for 15 min then cooled to −78° C. and 3-pentanone (5.0 g, 58 mmol, in 5 mL of THF) was added dropwise. The resulting reaction mixture was allowed to warm slowly to 21° C., then diluted with a saturated ammonium chloride solution and ethyl acetate. The organic extract was stirred with 6 mL of HCl 2% for 18 h then washed (H2O, brine), dried (MgSO4), filtered and concentrated. The residue was purified by flash chromatography (eluting with hexane/ethyl acetate, 95:5) to provide the 3-ethyl-3-hydroxy-pentan-2-one compound as an oil.
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
45 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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